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Compound of Interest

Compound Name: 3-Morpholinopropyl isothiocyanate

Cat. No.: B1207748 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 3-
Morpholinopropyl isothiocyanate, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

Chemical and Hazard Identification
3-Morpholinopropyl isothiocyanate is a corrosive and toxic chemical that requires stringent

safety measures.[1] It is harmful upon ingestion, skin contact, or inhalation and can cause

severe burns to the skin and eyes.[1]
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Hazard Identification Classification

Physical State Liquid

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled[1]

Skin Corrosion/Irritation Causes skin burns[1]

Eye Damage/Irritation Causes eye burns[1]

UN Number UN2922[1]

Proper Shipping Name
Corrosive liquid, toxic, n.o.s. (3-(4-

Morpholinyl)propyl isothiocyanate)[1]

Hazard Class 8 (Corrosive)[1]

Subsidiary Hazard Class 6.1 (Toxic)[1]

Packing Group III[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the required personal protective equipment.
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Protection Type Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2] A face shield

should be worn when there is

a splash hazard.[2]

Protects against splashes and

vapors that can cause severe

eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[2] A lab coat and closed-toe

shoes are mandatory.[2] Flame

retardant and antistatic

protective clothing is

recommended.[2]

Prevents skin contact, which

can lead to severe burns and

irritation.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required when

working with this chemical,

especially when vapors or

aerosols may be generated.[1]

[2]

Protects against the inhalation

of toxic vapors, which can

cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial for the safe handling of 3-Morpholinopropyl isothiocyanate.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[3]

Ensure that a calibrated chemical fume hood is operational and perform all handling of the

substance within the hood.[1][3]

Verify that an eyewash station and safety shower are accessible and operational.[4]

Assemble and inspect all necessary PPE for integrity.

2. Handling:
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Wear the appropriate PPE as specified in the table above.[1]

Handle the chemical in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of vapors.[1]

Avoid direct contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[5]

Keep the container tightly sealed when not in use.[1]

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][5]

Decontaminate the work area and any equipment used.

Remove and properly store or dispose of contaminated PPE.[4]

Emergency Procedures
Immediate and appropriate responses to exposure are critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove all contaminated clothing and shoes. Seek immediate medical

attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][5]

Spill Response
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In the event of a spill, follow these steps:

Evacuate the immediate area and restrict access.[4]

Ensure you are wearing the appropriate PPE, including respiratory protection.

Absorb the spill using an inert, non-combustible material such as sand or vermiculite.[4]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4]

Ventilate the area and thoroughly clean the spill site once the material has been removed.

Disposal Plan
Proper disposal of 3-Morpholinopropyl isothiocyanate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including contaminated PPE and absorbent materials

from spills, must be collected in a designated, properly labeled, and sealed container for

hazardous waste.

Disposal: Dispose of the chemical and its container at an approved waste disposal plant.[1]

[5] Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of it down the drain or in the general trash.

Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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